Cas no 442886-89-7 (1H-Pyrazole,3-ethyl-5-(1-methylpropyl)-)

1H-Pyrazole,3-ethyl-5-(1-methylpropyl)- structure
442886-89-7 structure
Product Name:1H-Pyrazole,3-ethyl-5-(1-methylpropyl)-
CAS No:442886-89-7
MF:C9H16N2
MW:152.236742019653
CID:327413
PubChem ID:45121286
Update Time:2025-04-19

1H-Pyrazole,3-ethyl-5-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,3-ethyl-5-(1-methylpropyl)-
    • SCHEMBL16848136
    • 442886-89-7
    • 5-(sec-Butyl)-3-ethyl-1H-pyrazole
    • SCHEMBL1204695
    • Inchi: 1S/C9H16N2/c1-4-7(3)9-6-8(5-2)10-11-9/h6-7H,4-5H2,1-3H3,(H,10,11)
    • InChI Key: ZWWUWWZZBFHMRT-UHFFFAOYSA-N
    • SMILES: N1C(CC)=CC(C(C)CC)=N1

Computed Properties

  • Exact Mass: 152.131
  • Monoisotopic Mass: 152.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2
  • XLogP3: 2.6
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